Cas no 52359-17-8 (Palladium, bis[bis(1,1-dimethylethyl)phenylphosphine]-)

• Product Name: Palladium, bis[bis(1,1-dimethylethyl)phenylphosphine]-
• CAS No: 52359-17-8
• Molecular Formula: ₂[C₁₄H₂₃P]^.Pd
• Molecular Weight: 551.03244
• MDL: MFCD15071400
• CID: 359819
• PubChem ID: 71365671

Palladium, bis[bis(1,1-dimethylethyl)phenylphosphine]- Properties

Names and Identifiers

• Palladium, bis[bis(1,1-dimethylethyl)phenylphosphine]-
• Bis(di-tert-butyl-phenylphosphine)palladium(0)
• ditert-butyl(phenyl)phosphane,palladium
• 52359-17-8
• DTXSID80789068
• ditert-butyl(phenyl)phosphane;palladium
• Di-tert-butyl(phenyl)phosphane--palladium (2/1)
• SCHEMBL14696690

• MDL： MFCD15071400
• InChIKey： KJTQUBRAVOMHKY-UHFFFAOYSA-N
• Inchi： InChI=1S/2C14H23P.Pd/c2*1-13(2,3)15(14(4,5)6)12-10-8-7-9-11-12;/h2*7-11H,1-6H3;
• SMILES： CC(C)(C)P(C1=CC=CC=C1)C(C)(C)C.CC(C)(C)P(C1=CC=CC=C1)C(C)(C)C.[Pd]

Computed Properties

• Exact Mass: 546.21378
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 6
• Monoisotopic Mass: 550.21096g/mol
• Heavy Atom Count: 31
• Complexity: 174
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• Sensitiveness: Air Sensitive

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives